Cas no 188057-56-9 (4-Chloro-2-iodopyridin-3-ol)

• Product Name: 4-Chloro-2-iodopyridin-3-ol
• CAS No: 188057-56-9
• MF: C₅H₃ClINO
• MW: 255.440892457962
• MDL: MFCD12922726
• CID: 1071373
• PubChem ID: 329771709
• Update Time: 2025-06-11

4-Chloro-2-iodopyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-iodopyridin-3-ol
• A-6376
• AKOS015850027
• 4-Chloro-2-iodopyridin-3-ol, AldrichCPR
• DTXSID60598933
• A899482
• 4-Chloro-2-iodo-3-pyridinol
• G74965
• DA-18811
• 188057-56-9
• 4-chloro-3-hydroxy-2-iodopyridine
• KKNJMBFLGVEVCW-UHFFFAOYSA-N
• MFCD12922726
• SCHEMBL1850334
• HS-4649
• 3-Pyridinol, 4-chloro-2-iodo-

• MDL： MFCD12922726
• Inchi： 1S/C5H3ClINO/c6-3-1-2-8-5(7)4(3)9/h1-2,9H
• InChI Key： KKNJMBFLGVEVCW-UHFFFAOYSA-N
• SMILES： IC1C(=C(C=CN=1)Cl)O

Computed Properties

• Exact Mass: 254.89500
• Monoisotopic Mass: 254.89479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• Density: 2.219±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 290.3±35.0 ºC (760 Torr),
• Flash Point: 129.4±25.9 ºC,
• Solubility: Slightly soluble (8.7 g/l) (25 º C),
• PSA: 33.12000
• LogP: 2.04520

4-Chloro-2-iodopyridin-3-ol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 4-Chloro-2-iodopyridin-3-ol

Introduction to 4-Chloro-2-iodopyridin-3-ol (CAS No. 188057-56-9)

4-Chloro-2-iodopyridin-3-ol, identified by its Chemical Abstracts Service (CAS) number 188057-56-9, is a significant intermediate in modern pharmaceutical and agrochemical synthesis. This compound belongs to the pyridine family, a heterocyclic aromatic structure that has garnered considerable attention due to its versatile reactivity and biological activity. The presence of both chloro and iodine substituents on the pyridine ring enhances its utility in cross-coupling reactions, making it a valuable building block for the development of novel molecules.

The structure of 4-Chloro-2-iodopyridin-3-ol features a pyridine core substituted at the 4-position with a chlorine atom and at the 2-position with an iodine atom, while the 3-position is occupied by a hydroxyl group. This arrangement imparts unique electronic and steric properties, facilitating diverse chemical transformations. The chlorine atom is electron-withdrawing, influencing the reactivity of the adjacent carbon atoms, while the iodine atom serves as a good leaving group in nucleophilic substitution reactions. The hydroxyl group introduces polarity and potential hydrogen bonding interactions, which can be exploited in drug design.

In recent years, 4-Chloro-2-iodopyridin-3-ol has been extensively studied for its role in pharmaceutical synthesis. One of the most notable applications is in the preparation of active pharmaceutical ingredients (APIs) targeting various therapeutic areas. For instance, it has been employed in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The compound’s ability to undergo palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, allows for the introduction of aryl or vinyl groups, expanding its utility in constructing complex molecular architectures.

Moreover, 4-Chloro-2-iodopyridin-3-ol has found utility in the development of agrochemicals. Its structural features make it a suitable precursor for herbicides and fungicides that target specific enzymatic pathways in pests. Researchers have leveraged its reactivity to design molecules that disrupt essential biological processes in plants without harming humans or non-target organisms. This aligns with the growing demand for environmentally friendly agrochemicals that offer high efficacy with minimal ecological impact.

Recent advancements in synthetic chemistry have further highlighted the importance of 4-Chloro-2-iodopyridin-3-ol. For example, catalytic methods have been developed to enhance its transformation into more complex derivatives under milder conditions. These innovations not only improve yield but also reduce waste, making the synthesis more sustainable. Additionally, computational studies have been conducted to predict the reactivity of this compound in various reaction conditions, aiding chemists in optimizing synthetic routes.

The biological activity of 4-Chloro-2-iodopyridin-3-ol has also been explored beyond its role as an intermediate. Initial studies suggest that certain derivatives may exhibit antimicrobial properties, making them promising candidates for developing new antibiotics or antifungal agents. The hydroxyl group and halogen substituents can be modified to fine-tune their interaction with biological targets, offering a scaffold for structure-based drug design.

In conclusion, 4-Chloro-2-iodopyridin-3-ol (CAS No. 188057-56-9) is a multifaceted compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features enable diverse chemical transformations, making it an indispensable tool for synthetic chemists. As research continues to uncover new methodologies and applications, this compound is poised to play an even greater role in developing innovative solutions for health and agriculture.